molecular formula C12H19IO B6275460 4-(2-{3-iodobicyclo[1.1.1]pentan-1-yl}ethyl)oxane CAS No. 2763754-61-4

4-(2-{3-iodobicyclo[1.1.1]pentan-1-yl}ethyl)oxane

Cat. No. B6275460
CAS RN: 2763754-61-4
M. Wt: 306.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(2-{3-iodobicyclo[1.1.1]pentan-1-yl}ethyl)oxane is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a member of the oxane family and is known for its unique structure and properties.1.1]pentan-1-yl}ethyl)oxane.

Mechanism of Action

The mechanism of action of 4-(2-{3-iodobicyclo[1.1.1]pentan-1-yl}ethyl)oxane is not fully understood. However, it is believed to interact with specific receptors in the body, leading to various biochemical and physiological effects.
Biochemical and Physiological Effects:
4-(2-{3-iodobicyclo[1.1.1]pentan-1-yl}ethyl)oxane has been shown to have various biochemical and physiological effects. It has been shown to have analgesic properties, which means that it can reduce pain. Additionally, it has been shown to have anti-inflammatory properties, which means that it can reduce inflammation in the body. Furthermore, it has been shown to have anticonvulsant properties, which means that it can reduce seizures.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-(2-{3-iodobicyclo[1.1.1]pentan-1-yl}ethyl)oxane in lab experiments is its unique structure and properties. This makes it a valuable tool for the synthesis of various organic compounds and the development of new drugs and pharmaceuticals. However, one of the limitations of using this compound in lab experiments is its complex synthesis method, which requires specialized equipment and expertise.

Future Directions

There are several future directions for the research and development of 4-(2-{3-iodobicyclo[1.1.1]pentan-1-yl}ethyl)oxane. One potential direction is the further investigation of its therapeutic properties and the development of new drugs and pharmaceuticals based on its structure and properties. Additionally, further research can be done to better understand its mechanism of action and its potential applications in various fields, such as organic chemistry and materials science. Finally, the development of new and more efficient synthesis methods for this compound can also be a future direction for research.

Synthesis Methods

The synthesis of 4-(2-{3-iodobicyclo[1.1.1]pentan-1-yl}ethyl)oxane involves a multi-step process that requires specialized equipment and expertise. The first step involves the preparation of the starting material, which is 3-iodobicyclo[1.1.1]pentane. This is achieved through a reaction between cyclopropane and iodine in the presence of a catalyst. The second step involves the preparation of the intermediate, which is 3-(2-bromoethyl)bicyclo[1.1.1]pentane. This is achieved through a reaction between 3-iodobicyclo[1.1.1]pentane and 2-bromoethanol in the presence of a base. The final step involves the preparation of 4-(2-{3-iodobicyclo[1.1.1]pentan-1-yl}ethyl)oxane. This is achieved through a reaction between the intermediate and ethylene oxide in the presence of a catalyst.

Scientific Research Applications

The unique structure and properties of 4-(2-{3-iodobicyclo[1.1.1]pentan-1-yl}ethyl)oxane make it a promising candidate for various scientific research applications. One of the most significant applications of this compound is in the field of organic chemistry. It can be used as a building block for the synthesis of various organic compounds. Additionally, it can be used in the development of new drugs and pharmaceuticals due to its potential therapeutic properties.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound '4-(2-{3-iodobicyclo[1.1.1]pentan-1-yl}ethyl)oxane' involves the reaction of 3-iodobicyclo[1.1.1]pentane with ethylene oxide in the presence of a base to form the intermediate 2-(3-iodobicyclo[1.1.1]pentan-1-yl)ethanol. This intermediate is then reacted with 4-bromobutan-1-ol in the presence of a base to form the final product.", "Starting Materials": [ "3-iodobicyclo[1.1.1]pentane", "ethylene oxide", "sodium hydroxide", "4-bromobutan-1-ol" ], "Reaction": [ "Step 1: 3-iodobicyclo[1.1.1]pentane is reacted with ethylene oxide in the presence of sodium hydroxide to form 2-(3-iodobicyclo[1.1.1]pentan-1-yl)ethanol.", "Step 2: 2-(3-iodobicyclo[1.1.1]pentan-1-yl)ethanol is reacted with 4-bromobutan-1-ol in the presence of a base to form the final product, 4-(2-{3-iodobicyclo[1.1.1]pentan-1-yl}ethyl)oxane." ] }

CAS RN

2763754-61-4

Molecular Formula

C12H19IO

Molecular Weight

306.2

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.